Quinidine hydrochloride monohydrate
Quinidine hydrochloride monohydrate
Quinidine hydrochloride monohydrate is a clinical anti-arrythmic drug which is also a potent blocker of K+ channel with an IC50 of 19.9 μM.
Brand Name:
Vulcanchem
CAS No.:
6151-40-2
VCID:
VC0006665
InChI:
InChI=1S/C20H24N2O2.ClH.H2O/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1H;1H2/t13-,14-,19+,20-;;/m0../s1
SMILES:
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.O.Cl
Molecular Formula:
C20H27ClN2O3
Molecular Weight:
378.9 g/mol
Quinidine hydrochloride monohydrate
CAS No.: 6151-40-2
Cat. No.: VC0006665
Molecular Formula: C20H27ClN2O3
Molecular Weight: 378.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Quinidine hydrochloride monohydrate is a clinical anti-arrythmic drug which is also a potent blocker of K+ channel with an IC50 of 19.9 μM. |
|---|---|
| CAS No. | 6151-40-2 |
| Molecular Formula | C20H27ClN2O3 |
| Molecular Weight | 378.9 g/mol |
| IUPAC Name | (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;hydrate;hydrochloride |
| Standard InChI | InChI=1S/C20H24N2O2.ClH.H2O/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1H;1H2/t13-,14-,19+,20-;;/m0../s1 |
| Standard InChI Key | SGVZDMWHXVXUBY-KAIFKDDSSA-N |
| Isomeric SMILES | COC1=CC2=C(C=CN=C2C=C1)[C@@H]([C@H]3C[C@@H]4CCN3C[C@@H]4C=C)O.O.Cl |
| SMILES | COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.O.Cl |
| Canonical SMILES | COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.O.Cl |
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